Cas no 1595-09-1 (1-methyl-4-pentylbenzene)

1-methyl-4-pentylbenzene Properties

Names and Identifiers

• 1-methyl-4-pentylbenzene
• 1-Methyl-4-n-Pentylbenzene
• Benzene, 1-methyl-4-pentyl
• benzene, 1-methyl-4-pentyl-

Computed Properties

• Exact Mass: 162.14094
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 4
• Monoisotopic Mass: 162.140850574g/mol
• Heavy Atom Count: 12
• Complexity: 98.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0
• Refractive Index: 1.491
• Boiling Point: 226°C at 760 mmHg
• Flash Point: 86.2°C
• Density: 0.862